Cas no 1336820-52-0 ((1S)-1-amino-1-(4-ethylphenyl)propan-2-ol)

• Product Name: (1S)-1-amino-1-(4-ethylphenyl)propan-2-ol
• CAS No: 1336820-52-0
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5581885
• PubChem ID: 131226336
• Update Time: 2023-08-10

(1S)-1-amino-1-(4-ethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-amino-1-(4-ethylphenyl)propan-2-ol
• Benzeneethanol, β-amino-4-ethyl-α-methyl-, (βS)-
• N15711
• 1336820-52-0

• Inchi： 1S/C11H17NO/c1-3-9-4-6-10(7-5-9)11(12)8(2)13/h4-8,11,13H,3,12H2,1-2H3/t8?,11-/m1/s1
• InChI Key： FLLQNJUBTZDIBV-QHDYGNBISA-N
• SMILES： OC(C)[C@H](C1C=CC(CC)=CC=1)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.030±0.06 g/cm3(Predicted)
• Boiling Point: 319.2±27.0 °C(Predicted)
• pka: 12.63±0.45(Predicted)